Cas no 88185-06-2 (1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-nitrophenyl)-)

• Product name: 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-nitrophenyl)-
• CAS No: 88185-06-2
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 641821
• PubChem ID: 13111455

1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-nitrophenyl)-
• 2-(4-methylphenyl)-5-(2-nitrophenyl)-1,3,4-oxadiazole
• 88185-06-2
• DTXSID70518602

• Inchi： InChI=1S/C15H11N3O3/c1-10-6-8-11(9-7-10)14-16-17-15(21-14)12-4-2-3-5-13(12)18(19)20/h2-9H,1H3
• InChI Key： HVIDHJZOKAMEAB-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3[N+](=O)[O-]

Computed Properties

• Exact Mass: 281.08004122g/mol
• Monoisotopic Mass: 281.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.7Ų